![molecular formula C27H18N2O2S B4746276 5-anilino-3-[(4-methylphenyl)thio]-6H-anthra[1,9-cd]isoxazol-6-one](/img/structure/B4746276.png)
5-anilino-3-[(4-methylphenyl)thio]-6H-anthra[1,9-cd]isoxazol-6-one
Overview
Description
5-anilino-3-[(4-methylphenyl)thio]-6H-anthra[1,9-cd]isoxazol-6-one is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields, including medicinal chemistry, material science, and organic synthesis. This compound belongs to the class of anthraquinones, which are known for their diverse biological and pharmacological activities. In
Mechanism of Action
The mechanism of action of 5-anilino-3-[(4-methylphenyl)thio]-6H-anthra[1,9-cd]isoxazol-6-one is not fully understood. However, it has been reported to induce apoptosis in cancer cells by activating the intrinsic pathway of apoptosis. It has also been reported to inhibit the activity of various enzymes, including cyclooxygenase-2 and lipoxygenase, which are involved in the regulation of inflammation and oxidative stress.
Biochemical and Physiological Effects
This compound has been reported to exhibit various biochemical and physiological effects, including anticancer, anti-inflammatory, and antioxidant activities. It has also been reported to modulate the expression of various genes involved in the regulation of cell proliferation, apoptosis, and inflammation.
Advantages and Limitations for Lab Experiments
The advantages of using 5-anilino-3-[(4-methylphenyl)thio]-6H-anthra[1,9-cd]isoxazol-6-one in lab experiments include its high yield and purity, its diverse biological and pharmacological activities, and its potential applications in various fields of scientific research. However, its limitations include its limited solubility in water and its potential toxicity at high concentrations.
Future Directions
Future research on 5-anilino-3-[(4-methylphenyl)thio]-6H-anthra[1,9-cd]isoxazol-6-one should focus on the following areas:
1. Elucidating the mechanism of action of this compound in cancer cells and other disease models.
2. Developing new synthetic methods for the preparation of this compound with improved yield and purity.
3. Investigating the potential applications of this compound in the development of new optoelectronic devices.
4. Conducting in vivo studies to evaluate the pharmacokinetics and toxicity of this compound.
5. Exploring the structure-activity relationship of this compound to identify new analogs with improved biological and pharmacological activities.
Conclusion
In conclusion, this compound is a versatile chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields, including medicinal chemistry, material science, and organic synthesis. Its unique biological and pharmacological activities make it an attractive candidate for the development of new drugs and functional materials. Further research on this compound is necessary to fully understand its mechanism of action and to explore its potential applications in various fields of scientific research.
Scientific Research Applications
5-anilino-3-[(4-methylphenyl)thio]-6H-anthra[1,9-cd]isoxazol-6-one has been extensively studied for its potential applications in various fields of scientific research. In medicinal chemistry, this compound has been reported to exhibit significant anticancer activity against various cancer cell lines, including breast, lung, and colon cancer. It has also been reported to possess potent anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of inflammatory and oxidative stress-related diseases.
In material science, this compound has been used as a building block for the synthesis of various functional materials, including organic semiconductors, fluorescent dyes, and liquid crystals. Its unique optical and electronic properties make it an attractive candidate for the development of optoelectronic devices, such as solar cells, light-emitting diodes, and field-effect transistors.
Properties
IUPAC Name |
10-anilino-12-(4-methylphenyl)sulfanyl-15-oxa-14-azatetracyclo[7.6.1.02,7.013,16]hexadeca-1(16),2,4,6,9,11,13-heptaen-8-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H18N2O2S/c1-16-11-13-18(14-12-16)32-22-15-21(28-17-7-3-2-4-8-17)23-24-25(22)29-31-27(24)20-10-6-5-9-19(20)26(23)30/h2-15,28H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MWJRSUGHTOQPCG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)SC2=CC(=C3C4=C(C5=CC=CC=C5C3=O)ON=C24)NC6=CC=CC=C6 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H18N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
434.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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